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Cross-Verification of C175 Fatigue Data: A
Comparative Guide
For researchers, scientists, and drug development professionals seeking to understand the

fatigue properties of C175 beryllium copper alloy, this guide provides a comparative analysis of

available data from various studies. Due to the limited availability of complete, publicly

accessible S-N curve data for C17510, this document focuses on summarizing key mechanical

properties and single-point fatigue strength data, alongside a detailed overview of the

experimental methodologies employed in significant research efforts.

Quantitative Data Summary
The following table summarizes the mechanical and fatigue properties of C17510 beryllium

copper alloy as reported in publicly available datasheets and research abstracts. It is important

to note that single-point fatigue strength values are provided, which represent the stress level

that the material can withstand for a specified number of cycles without failure. These values

are useful for comparison but do not represent the full fatigue life behavior under varying stress

amplitudes.
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Propert
y

C17510
(Alloy 3)
HT
Temper

C17510
(TH02
Temper)

C17510
(B-2
Alloy)
Room
Temp.

C17510
(B-3
Alloy)
Room
Temp.

C17510
(B-2
Alloy)
LN2
Temp.

C17510
(B-3
Alloy)
LN2
Temp.

Data
Source(
s)

Tensile

Strength

(MPa)

750 - 970 ~793 ~869 ~683 ~972 ~814 [1],[2],[3]

0.2%

Yield

Strength

(MPa)

650 - 870 ~745 ~758 ~586 ~827 ~634 [1],[2],[3]

Elongatio

n (%)
5 - 25

8

(Typical)
- - - - [1],[2]

Fatigue

Strength

(MPa)

240 - 350 ~241 - - - - [1],[2]

at N

cycles

1.00E+0

8

1.00E+0

8
- - - - [1],[2]

Note: Conversion from ksi to MPa is approximated as 1 ksi = 6.89476 MPa. Data from

datasheets often represent typical values and may vary based on specific processing and

testing conditions.

Experimental Protocols and Methodologies
A significant portion of the publicly available fatigue data for C17510 originates from a series of

test programs conducted by Murray and Zatz for the Burning Plasma Experiment (BPX) toroidal

field coil conductors. While the complete S-N curve data from these studies is not readily

available, the methodology provides a valuable framework for understanding how the fatigue

properties of C17510 have been experimentally evaluated.

Key Experimental Approaches:
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Material Variants: The studies investigated at least two variations of C17510 alloy,

designated as B-2 (optimized for strength) and B-3 (optimized for conductivity by overaging).

Testing Standards: The fatigue crack growth rate tests were conducted in strict accordance

with ASTM E647, "Standard Test Method for Measurement of Fatigue Crack Growth Rates."

Other related mechanical property tests followed relevant ASTM standards such as E399 for

plane-strain fracture toughness and E8 for tensile testing.

Temperature Conditions: To simulate the operational environment of the intended application,

fatigue and fracture tests were performed at both room temperature and liquid nitrogen (LN2)

temperature.

Stress Ratios: The fatigue tests were conducted at various stress ratios (the ratio of

minimum to maximum stress in a loading cycle), including nominal zero and -1, to

understand the effect of mean stress on fatigue life. A stress ratio of R=0.05 was also used in

some characterizations.

The general workflow for fatigue testing and data analysis, as inferred from the descriptions of

these studies, involves specimen preparation, cyclic loading under controlled conditions, and

monitoring for crack initiation and propagation until failure. The resulting data is then used to

generate S-N curves, which plot the applied stress (S) against the number of cycles to failure

(N).

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the cross-verification of fatigue

data, from initial literature review to final data comparison.
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Caption: Workflow for Cross-Verification of C175 Fatigue Data.

In conclusion, while a direct cross-verification of complete S-N curves for C17510 from multiple

independent studies is challenging due to the limited availability of public data, an analysis of

the existing single-point fatigue strength values and a thorough understanding of the

experimental methodologies provide a solid foundation for researchers. The work by Murray

and Zatz, in particular, establishes a rigorous approach to characterizing the fatigue behavior of

this important copper alloy. Future research would benefit from the public dissemination of

complete fatigue datasets to enable more comprehensive comparative analyses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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